N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazol-5-amine

• IUPAC Name: N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazol-5-amine
• InChI: InChI=1S/C11H16N4OS/c1-4-9-13-8(6-17-9)5-12-11-14-10(7(2)3)15-16-11/h6-7H,4-5H2,1-3H3,(H,12,14,15)
• InChI Key: XRLOSRNNEQYSPT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CS1)CNC2=NC(=NO2)C(C)C
• Molecular Formula: C11H16N4OS
• Molecular Weight: 252.34 g/mol

Description

N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazol-5-amine is a complex organic compound that features a thiazole ring, an oxadiazole ring, and an amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazol-5-amine typically involves multi-step organic reactions. One common route includes the formation of the thiazole ring followed by the construction of the oxadiazole ring. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions

N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazol-5-amine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to alter the oxidation state of the compound.

Substitution: This reaction can replace one functional group with another, potentially altering the compound’s properties.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reagents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield amines or alcohols.

Scientific Research Applications

N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazol-5-amine has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, including as a drug candidate for various diseases.

Industry: Used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazol-5-amine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular functions and pathways.

Comparison with Similar Compounds

Similar Compounds

• **N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-2-methylaniline
• **N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-N-methylmethanesulfonamide
• **N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-1H-benzimidazol-2-amine

Uniqueness

N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazol-5-amine is unique due to its specific combination of functional groups and ring structures, which confer distinct chemical and biological properties